(R)-5-Aminopiperidin-2-one

• IUPAC Name: (5R)-5-aminopiperidin-2-one
• InChI: InChI=1S/C5H10N2O/c6-4-1-2-5(8)7-3-4/h4H,1-3,6H2,(H,7,8)/t4-/m1/s1
• InChI Key: APDCFRUAEFSNPV-SCSAIBSYSA-N
• Canonical SMILES: C1CC(=O)NCC1N
• Isomeric SMILES: C1CC(=O)NC[C@@H]1N
• Molecular Formula: C5H10N2O
• Molecular Weight: 114.15 g/mol

Description

(R)-5-Aminopiperidin-2-one, also known as Ropinirole, is a synthetic compound that belongs to the class of dopamine agonists. It is primarily used for the treatment of Parkinson's disease and restless legs syndrome. The compound works by stimulating dopamine receptors in the brain, which helps to alleviate the symptoms associated with these conditions.

Mechanism of Action

(R)-5-Aminopiperidin-2-one works by stimulating dopamine receptors in the brain. The compound has a high affinity for dopamine D2 and D3 receptors, which are involved in the regulation of movement and mood. By activating these receptors, (R)-5-Aminopiperidin-2-one helps to alleviate the symptoms associated with Parkinson's disease and restless legs syndrome.
Biochemical and Physiological Effects:
(R)-5-Aminopiperidin-2-one has been shown to have several biochemical and physiological effects. The compound has been found to increase the release of dopamine in the brain, which helps to improve motor function in patients with Parkinson's disease. (R)-5-Aminopiperidin-2-one has also been shown to improve sleep quality and reduce the frequency of leg movements in patients with restless legs syndrome.

Advantages and Limitations for Lab Experiments

(R)-5-Aminopiperidin-2-one has several advantages for lab experiments. The compound is readily available and can be synthesized in large quantities. It is also stable and can be stored for long periods without degradation. However, (R)-5-Aminopiperidin-2-one has some limitations for lab experiments. The compound has a short half-life, which means that it needs to be administered frequently to maintain therapeutic levels. It is also highly selective for dopamine receptors, which limits its use in studying other neurotransmitter systems.

Future Directions

There are several future directions for the study of (R)-5-Aminopiperidin-2-one. One potential area of research is the development of new formulations of the compound that can improve its bioavailability and reduce the frequency of dosing. Another area of research is the investigation of (R)-5-Aminopiperidin-2-one's potential use in the treatment of other neurological disorders, such as Alzheimer's disease and schizophrenia. Additionally, further studies are needed to understand the long-term effects of (R)-5-Aminopiperidin-2-one on the brain and its potential for neuroprotection.

Synthesis Methods

(R)-5-Aminopiperidin-2-one can be synthesized through a series of chemical reactions. The synthesis process involves the reaction of 4-chlorobutyronitrile with sodium azide, followed by the reduction of the resulting 4-azidobutyronitrile with lithium aluminum hydride. The final step involves the reaction of the resulting amine with acetylacetone to form (R)-5-Aminopiperidin-2-one.

Scientific Research Applications

(R)-5-Aminopiperidin-2-one has been extensively studied for its therapeutic potential in the treatment of Parkinson's disease and restless legs syndrome. The compound has also been investigated for its potential use in the treatment of other neurological disorders, such as Alzheimer's disease and schizophrenia.